Cas no 2303321-25-5 (tert-butyl N-{5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate)

• Product Name: tert-butyl N-{5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate
• CAS No: 2303321-25-5
• MF: C₁₀H₁₂ClN₅O₂
• MW: 269.687580108643
• CID: 6503144
• PubChem ID: 165913952
• Update Time: 2025-06-11

tert-butyl N-{5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2303321-25-5
• tert-butyl N-{5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate
• EN300-3973387

• Inchi： 1S/C10H12ClN5O2/c1-10(2,3)18-9(17)15-7-4-6(11)14-8-12-5-13-16(7)8/h4-5H,1-3H3,(H,15,17)
• InChI Key： HKIWKXWLKFUNER-UHFFFAOYSA-N
• SMILES： ClC1C=C(NC(=O)OC(C)(C)C)N2C(=NC=N2)N=1

Computed Properties

• Exact Mass: 269.0679523g/mol
• Monoisotopic Mass: 269.0679523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.4Ų

Additional information on tert-butyl N-{5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate

Introduction to tert-butyl N-{5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate (CAS No. 2303321-25-5)

tert-butyl N-{5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate (CAS No. 2303321-25-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of tert-butyl N-{5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate consists of a tert-butyl carbamate group attached to a 5-chloro-[1,2,4]triazolo[1,5-a]pyrimidine scaffold. The tert-butyl carbamate moiety is known for its ability to enhance the stability and solubility of the compound, while the triazolopyrimidine core provides a platform for modulating biological activity through interactions with specific protein targets.

Recent studies have highlighted the potential of tert-butyl N-{5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its antiproliferative properties, tert-butyl N-{5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex viruses. The antiviral activity is attributed to its ability to interfere with viral replication enzymes and disrupt viral entry into host cells.

The pharmacokinetic properties of tert-butyl N-{5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate have been extensively studied to evaluate its suitability as a drug candidate. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life in vivo, making it a promising candidate for further development.

Clinical trials are currently underway to assess the safety and efficacy of tert-butyl N-{5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate in humans. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and has demonstrated preliminary evidence of clinical benefit in patients with advanced solid tumors. These findings have paved the way for more advanced clinical studies to further explore its therapeutic potential.

The synthesis of tert-butyl N-{5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate involves several well-established chemical reactions. The key steps include the formation of the triazolopyrimidine core through a multistep process involving cyclization reactions and subsequent functionalization to introduce the tert-butyl carbamate group. The synthetic route has been optimized to ensure high yields and purity of the final product.

In conclusion, tert-butyl N-{5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate (CAS No. 2303321-25-5) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility.